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Compound of Interest

Compound Name: R-(+)-Cibenzoline-d4
Cat. No.: B15559506
Get Quote
\ J

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth look at R-(+)-Cibenzoline-d4, a deuterated isotopologue of the antiarrhythmic
agent Cibenzoline. This document outlines its chemical properties, mechanism of action, and
relevant experimental data and protocols.

Core Compound Information

While a specific CAS number for R-(+)-Cibenzoline-d4 is not publicly available, its molecular
formula and weight have been established. For reference, the CAS number for the racemic
mixture of Cibenzoline is 53267-01-9[1][2].
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Property Value Source(s)
Molecular Formula C18H14D4N2 [3]
Molecular Weight 266.38 g/mol [3]
Appearance Pale yellow gum

Solubility Methanol

Storage 2-8°C

R-(+)-Cifenline-d4, R-(+)-Ro

Synonyms
ynony 22-7796-d4

Mechanism of Action

Cibenzoline is classified as a Class la antiarrhythmic drug. Its primary mechanism of action
involves the blockade of sodium channels in cardiac cells[4][5]. This action reduces the rate of
depolarization (Phase 0) of the cardiac action potential, thereby decreasing the excitability and
conduction velocity in the heart[4].

In addition to sodium channel blockade, Cibenzoline exhibits several other key effects:

o Potassium Channel Blockade: Cibenzoline blocks ATP-sensitive potassium channels (KATP)
by directly interacting with the pore-forming Kir6.2 subunit[6][7]. This is a distinct mechanism
from sulfonylureas[6][8]. The IC50 for KATP channel inhibition has been reported as 22.2
MM[7][9]. It also inhibits the delayed rectifier potassium currents, IKr and IKs, with IC50
values of 8.8 uM and 12.3 uM, respectively[7][9]. This potassium channel blockade prolongs
the repolarization phase of the action potential, extending the refractory period[4].

e Calcium Channel Blockade: Cibenzoline also possesses some calcium channel-blocking
activity, which contributes to its negative inotropic effects (a decrease in myocardial
contractility)[5][10].

¢ Anticholinergic Action: It has mild anticholinergic properties[5]. In atrial myocytes, it has been
shown to inhibit the muscarinic K+ channel and/or the G-proteins coupled to it[11].
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The deuteration in R-(+)-Cibenzoline-d4 is intended to alter its pharmacokinetic profile,
potentially affecting its metabolism and half-life, which can be advantageous in drug
development and for use as an internal standard in analytical studies[9]. The metabolism of
Cibenzoline is stereoselective and primarily involves cytochrome P450 enzymes, specifically
CYP2D6 and CYP3A[12].
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Mechanism of action of Cibenzoline on cardiac ion channels.

Quantitative Data from Experimental Studies

The following tables summarize the quantitative effects of Cibenzoline from various
electrophysiological and clinical studies.

Table 1: Electrophysiological Effects of Intravenous Cibenzoline in Humans
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Change from

Parameter Dose (mgl/kg) ) p-value Reference(s)
Baseline
Sinus Cycle Shortened by
1.55 <0.025 [13]
Length ~60 ms
Intraatrial Increased by ~8
_ _ 1.55 <0.05 [13]
Conduction Time ms
His-Purkinje Increased by ~13
_ 1.55 <0.001 [13]
Conduction (HV) ms
Increased by ~9
HV Interval 1.8 <0.02 [13]
ms
. Increased by ~20
QRS Duration 1.8 > 0.05 [13]
ms
Increased by ~18
QT Interval 1.8 <0.025 [13]
ms
Atrioventricular Increased by ~17
>1.8 <0.05 [13]
Nodal (AH) ms
Atrial Effective Increased by ~20
>1.8 <0.05 [13]

Refractory

ms

Table 2: Effects of Oral Cibenzoline in Patients with Hypertrophic Obstructive Cardiomyopathy

(HOCM)
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Before After
Parameter . . . . p-value Reference(s)
Cibenzoline Cibenzoline
Left Ventricular
Pressure 123 + 60 39+33 0.0026 [10][14]
Gradient (mmHg)
E/A Ratio
(Transmitral 1.20 £+ 0.84 2.00+1.72 0.029 [10][14]
Doppler)
Isovolumic
Relaxation Time 73+16 101 + 23 0.0026 [10][14]
(ms)

Left Ventricular
Systolic 21.6+24 26.2+3.3 0.0004 [10][14]

Dimension (mm)

Fractional

_ 476+6.1 34.6+8.8 0.0007 [10][14]
Shortening (%)

Experimental Protocols

Patch-Clamp Electrophysiology for KATP Channel
Inhibition

This protocol is based on methodologies described for studying the effects of Cibenzoline on
ATP-sensitive K+ channels in pancreatic [3-cells, which can be adapted for cardiomyocytes.

1. Cell Preparation:

« |solate single ventricular myocytes or pancreatic (3-cells from rats using enzymatic digestion
(e.g., collagenase).

e Maintain the isolated cells in a high-potassium solution.

2. Electrophysiological Recording:
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« Utilize the whole-cell or inside-out patch-clamp technique.

o For whole-cell recordings, the pipette solution should contain a low concentration of ATP
(e.g., 0.1 mM) to induce KATP channel activity. The external solution should be a standard
Tyrode's solution.

» For inside-out patch recordings, after establishing a gigaseal, the patch is excised into a
solution with a defined concentration of ATP to study the direct effects of Cibenzoline on the
channel from the cytoplasmic side.

3. Drug Application:

o Prepare stock solutions of Cibenzoline in an appropriate solvent (e.g., DMSO) and dilute to
the final desired concentrations in the bath solution.

o Apply Cibenzoline to the cells via a perfusion system.

4. Data Acquisition and Analysis:

e Record membrane currents using an patch-clamp amplifier.

o Apply voltage-clamp protocols to measure the current-voltage relationship.

e Analyze the data to determine the dose-dependent inhibition of the KATP channel current by
Cibenzoline and calculate the IC50 value[15][16].

Clinical Protocol for Assessing Cibenzoline Efficacy in
HOCM

This protocol is a summary of the methodology used in clinical studies to evaluate the effect of
Cibenzoline on patients with hypertrophic obstructive cardiomyopathy.

1. Patient Selection:

o Enroll patients diagnosed with HOCM with a significant left ventricular pressure gradient
(LVPG).

2. Study Design:
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Conduct a baseline evaluation including electrocardiogram (ECG), M-mode and continuous-
wave Doppler echocardiography, and mechanocardiography.

Administer a single oral dose of Cibenzoline (e.g., 150 mg or 200 mg).

. Data Collection:

Measure heart rate, blood pressure, and all echocardiographic parameters before and 2
hours after drug administration (the expected time of peak plasma concentration).

Measure the plasma concentration of Cibenzoline at the 2-hour mark.

. Endpoints and Analysis:

The primary endpoint is the change in LVPG.

Secondary endpoints include changes in left ventricular dimensions, fractional shortening,
transmitral Doppler flow patterns (E/A ratio), and isovolumic relaxation time.

Statistically analyze the pre- and post-drug administration data to determine the significance
of the observed effects[10][14].
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Clinical Protocol Workflow for HOCM Study

Patient Selection:
Diagnosed HOCM with
significant LVPG

l

Baseline Evaluation:
ECG, Echocardiography,
Blood Pressure

l

Drug Administration:
Single oral dose of
Cibenzoline (150-200 mg)

y

Post-Dose Evaluation (at 2 hrs):
Repeat ECG, Echo, BP;
Measure plasma concentration

l

Data Analysis:
Compare pre- and post-dose
parameters (LVPG, etc.)

Conclusion on Efficacy
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Workflow for a clinical study of Cibenzoline in HOCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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